Cas no 1355196-31-4 (8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one)

• Product Name: 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one
• CAS No: 1355196-31-4
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5169394
• Update Time: 2025-08-05

8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one

• Inchi： 1S/C15H18N2O/c1-3-10-4-5-13-11(8-10)15(18)12-9-16-7-6-14(12)17(13)2/h4-5,8,16H,3,6-7,9H2,1-2H3
• InChI Key： CMXADELVEABFMJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(CNCC2)C(=O)C2=CC(CC)=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one

Introduction to 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one (CAS No. 1355196-31-4)

8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one, identified by its CAS number 1355196-31-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a family of nitrogen-containing heterocycles known for their diverse biological activities and potential therapeutic applications. The presence of multiple fused rings and functional groups in its molecular structure endows it with unique chemical properties and biological interactions that make it a promising candidate for further research and development.

The chemical structure of 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one consists of a benzo[b][1,6]naphthyridine core with ethyl and methyl substituents at specific positions. This arrangement contributes to its stability and reactivity, enabling it to participate in various biochemical pathways. The tetrahydro portion of the molecule suggests a relatively rigid framework, which can be advantageous for binding to biological targets with high specificity. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthyridine derivatives due to their ability to modulate multiple signaling pathways involved in human health and disease. 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one has been studied for its potential role in inhibiting enzymes and receptors associated with inflammatory responses, neurodegenerative disorders, and cancer progression. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular regulation.

One of the most compelling aspects of 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with biological targets in a manner analogous to established therapeutic agents. Researchers have hypothesized that its mechanism of action could involve modulation of pathways such as MAPK (mitogen-activated protein kinase) and NF-κB (nuclear factor kappa B), which are critical for cell survival, proliferation, and inflammation. These pathways are dysregulated in numerous diseases, making them attractive targets for therapeutic intervention.

The synthesis of 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one presents both challenges and opportunities for chemists. The complexity of its fused ring system requires careful planning and execution to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been particularly useful in constructing the naphthyridine core. These methods not only improve efficiency but also allow for the introduction of various substituents at desired positions.

The pharmacokinetic properties of 8-Ethyl-5-methyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one are also areas of active investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this compound may exhibit good oral bioavailability due to its lipophilic nature. However，further studies are needed to fully characterize its metabolic stability and excretion pathways. These studies will help guide dosing regimens and identify potential drug-drug interactions.

In the context of drug discovery，the ability to rapidly screen large libraries of compounds for biological activity is essential。High-throughput screening (HTS) techniques have been employed to assess the potential of 8-Ethyl-5-methyl-1，3，4，5-tetrahydro-H-benzo[b][1，6]naphthyridin-l0-one against various targets。These screens have identified hits with promising activity，which can then be optimized further through structure-based drug design approaches。Computer modeling techniques such as molecular docking have played a crucial role in understanding how this compound interacts with biological targets at the atomic level。

The potential therapeutic applications of 8-Ethyl-l，3，4，5-tetrahydro-H-benzo[b][l，6]naphthyridin-l0-one are broad。Given its inhibitory activity against enzymes involved in inflammation，it may have utility in treating conditions such as rheumatoid arthritis or inflammatory bowel disease。Additionally，its interaction with pathways relevant to cancer progression suggests that it could be developed into an anticancer agent。Neuroprotective effects have also been explored，with studies indicating that it may help mitigate damage caused by neurodegenerative diseases like Alzheimer's or Parkinson's。

As research continues，the synthetic routes to 8-Ethyl-l，3，4，5-tetrahydro-H-benzo[b][l，6]naphthyridin-l0-one will likely be refined further。Green chemistry principles are being increasingly adopted to minimize waste and improve sustainability。For instance，catalytic methods that use fewer reagents or generate less byproduct are being preferred over traditional multi-step syntheses。These advancements not only make the production process more environmentally friendly but also more cost-effective。

The development of novel analytical techniques has also enhanced our ability to study this compound。High-resolution mass spectrometry (HRMS) allows for precise molecular weight determination，while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its structural conformation。These tools are invaluable for characterizing new compounds and ensuring their identity before they proceed to biological testing。

In conclusion,8-Ethyl-l ，3 ，4 ，5 -tetrahyd ro-H -ben z o[ b ] [ 1 ， 6 ] napht hy ridin -l0 -one (CAS No . 135 51 96 -31 -4 ) represents an exciting avenue for pharmaceutical research . Its complex structure ， potential bioactivity ， and favorable pharmacokinetic properties make it a compelling candidate for further development . As our understanding of its mechanisms grows ， so too will its potential as a therapeutic agent . Continued investigation into this compound promises to yield valuable insights into disease pathogenesis and treatment strategies .